Cas no 1805123-24-3 (4-Chloromethyl-2-phenyl-6-(trifluoromethyl)pyridine)

• Product Name: 4-Chloromethyl-2-phenyl-6-(trifluoromethyl)pyridine
• CAS No: 1805123-24-3
• MF: C₁₃H₉ClF₃N
• MW: 271.665472745895
• CID: 4902925
• Update Time: 2025-06-12

4-Chloromethyl-2-phenyl-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Chloromethyl-2-phenyl-6-(trifluoromethyl)pyridine

• Inchi： 1S/C13H9ClF3N/c14-8-9-6-11(10-4-2-1-3-5-10)18-12(7-9)13(15,16)17/h1-7H,8H2
• InChI Key： TUZDBBHSEZAOMX-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C(F)(F)F)N=C(C=1)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 264
• XLogP3: 3.8
• Topological Polar Surface Area: 12.9

Additional information on 4-Chloromethyl-2-phenyl-6-(trifluoromethyl)pyridine

Introduction to 4-Chloromethyl-2-phenyl-6-(trifluoromethyl)pyridine (CAS No. 1805123-24-3)

4-Chloromethyl-2-phenyl-6-(trifluoromethyl)pyridine, with the CAS number 1805123-24-3, is a significant compound in the realm of pharmaceutical and agrochemical research. This heterocyclic compound features a pyridine core substituted with a chloromethyl group, a phenyl ring, and a trifluoromethyl moiety. These structural elements contribute to its unique chemical properties, making it a valuable intermediate in the synthesis of various biologically active molecules.

The presence of the chloromethyl group (-CH₂Cl) in the molecule imparts reactivity that is highly useful in organic synthesis. This functional group can participate in nucleophilic addition reactions, allowing for the formation of carbon-carbon bonds, which is a critical step in constructing complex molecular architectures. The phenyl ring (C₆H₅-) provides additional stability and can serve as a scaffold for further functionalization, enhancing the compound's utility in medicinal chemistry.

The trifluoromethyl group (-CF₃) is another key feature that influences the compound's behavior. Trifluoromethyl groups are known for their ability to modulate metabolic stability, lipophilicity, and binding affinity to biological targets. In drug design, introducing such groups often improves pharmacokinetic properties, making the resulting drug candidates more effective and durable in therapeutic settings.

Recent advancements in synthetic chemistry have highlighted the importance of 4-Chloromethyl-2-phenyl-6-(trifluoromethyl)pyridine as a building block for novel therapeutic agents. Researchers have leveraged its reactivity to develop new scaffolds for kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The combination of the pyridine core with electron-withdrawing groups like the trifluoromethyl moiety enhances binding interactions with protein targets, improving drug efficacy.

In addition to its role in pharmaceuticals, this compound has shown promise in agrochemical applications. The structural features of 4-Chloromethyl-2-phenyl-6-(trifluoromethyl)pyridine make it a suitable precursor for developing novel pesticides and herbicides. These compounds are designed to target specific enzymes or receptors in pests while minimizing environmental impact, aligning with the growing demand for sustainable agricultural practices.

The synthesis of 4-Chloromethyl-2-phenyl-6-(trifluoromethyl)pyridine typically involves multi-step reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions on halogenated pyridines or cross-coupling reactions between aryl halides and organometallic reagents. Advances in catalytic systems have enabled more efficient and scalable production methods, reducing costs and improving accessibility for research purposes.

From a computational chemistry perspective, the electronic properties of 4-Chloromethyl-2-phenyl-6-(trifluoromethyl)pyridine have been extensively studied to understand its reactivity and interactions with biological targets. Molecular modeling techniques predict favorable binding modes with enzymes and receptors, guiding rational drug design efforts. These studies underscore the importance of integrating experimental data with computational insights to accelerate the discovery of new therapeutic agents.

The pharmacological potential of derivatives of 4-Chloromethyl-2-phenyl-6-(trifluoromethyl)pyridine has been explored in various disease models. Preclinical studies indicate that certain analogs exhibit potent activity against bacterial infections, viral pathogens, and even neurological disorders. The ability to fine-tune the structure through medicinal chemistry interventions allows researchers to optimize efficacy while minimizing side effects.

In conclusion, 4-Chloromethyl-2-phenyl-6-(trifluoromethyl)pyridine (CAS No. 1805123-24-3) represents a versatile intermediate with broad applications in pharmaceuticals and agrochemicals. Its unique structural features enable the synthesis of biologically active molecules with improved pharmacokinetic properties. As research continues to uncover new therapeutic targets and synthetic methodologies, this compound will likely remain a cornerstone in drug discovery efforts worldwide.